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Compound of Interest

Compound Name: TAMRA azide, 6-isomer

Cat. No.: B6302926 Get Quote

This guide provides an overview of the core molecular properties of the fluorescent dye,

TAMRA (Tetramethylrhodamine) azide 6-isomer. It is intended for researchers, scientists, and

professionals in the field of drug development who utilize fluorescent labeling techniques.

Quantitative Molecular Data
The fundamental molecular characteristics of TAMRA azide 6-isomer are summarized below.

This data is essential for accurate experimental design, including the calculation of molar

concentrations and the analysis of conjugation reactions.

Property Value Reference

Chemical Formula C₂₈H₂₈N₆O₄ [1][2][3][4][5]

Molecular Weight 512.57 g/mol [1][4]

Exact Mass 512.2200 u [1]

Elemental Analysis
C: 65.61%, H: 5.51%, N:

16.40%, O: 12.49%
[1]

Experimental Protocols
The determination of the molecular weight and formula of a compound like TAMRA azide 6-

isomer is typically achieved through standard analytical chemistry techniques. While specific
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experimental protocols for this molecule are not detailed in the provided search results, the

general methodologies are as follows:

Mass Spectrometry (MS): This is the primary technique used to determine the molecular

weight of a compound. High-resolution mass spectrometry (HRMS) can provide the exact

mass, which helps in confirming the elemental composition. The molecule is ionized, and the

mass-to-charge ratio of the resulting ions is measured.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to elucidate

the chemical structure of the molecule, confirming the arrangement of atoms and the number

of protons and carbons, which is consistent with the chemical formula.

Elemental Analysis: This technique provides the percentage composition of the elements

(Carbon, Hydrogen, Nitrogen, etc.) in the compound. The experimental percentages are then

compared with the theoretical values calculated from the proposed chemical formula to verify

its accuracy.

Logical Relationship of Molecular Properties
The following diagram illustrates the foundational relationship between the chemical structure

of TAMRA azide 6-isomer and its key molecular identifiers.

TAMRA Azide
6-Isomer Structure
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Molecular Property Derivation

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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